![molecular formula C17H18ClNO4 B7351281 5-(2-chlorophenyl)-N-[(3R,4R)-4-methoxyoxan-3-yl]furan-2-carboxamide](/img/structure/B7351281.png)
5-(2-chlorophenyl)-N-[(3R,4R)-4-methoxyoxan-3-yl]furan-2-carboxamide
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Overview
Description
5-(2-chlorophenyl)-N-[(3R,4R)-4-methoxyoxan-3-yl]furan-2-carboxamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a furan carboxamide derivative that has been synthesized using specific methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 5-(2-chlorophenyl)-N-[(3R,4R)-4-methoxyoxan-3-yl]furan-2-carboxamide is not fully understood, but it is believed to work by inhibiting specific enzymes and signaling pathways. It has been shown to inhibit the production of pro-inflammatory cytokines and to induce apoptosis in cancer cells. It has also been shown to modulate the release of neurotransmitters in the brain, which may contribute to its potential as a treatment for neurodegenerative diseases and addiction.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It has been shown to reduce inflammation and to induce apoptosis in cancer cells. It has also been shown to modulate the release of neurotransmitters in the brain, which may contribute to its potential as a treatment for neurodegenerative diseases and addiction. Additionally, it has been shown to have analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(2-chlorophenyl)-N-[(3R,4R)-4-methoxyoxan-3-yl]furan-2-carboxamide in lab experiments is its potential as a multi-target drug. It has been shown to have effects on multiple pathways and enzymes, which may make it useful for studying complex diseases and conditions. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.
Future Directions
There are several future directions for research on 5-(2-chlorophenyl)-N-[(3R,4R)-4-methoxyoxan-3-yl]furan-2-carboxamide. One direction is to further study its potential as a treatment for neurodegenerative diseases and addiction. Another direction is to study its potential as an analgesic and to investigate its effects on pain pathways in the body. Additionally, more research is needed to fully understand its mechanism of action and to identify potential drug targets.
Synthesis Methods
The synthesis of 5-(2-chlorophenyl)-N-[(3R,4R)-4-methoxyoxan-3-yl]furan-2-carboxamide involves the reaction of 2-chlorobenzoyl chloride with 3R,4R-epoxy-2-methoxy-3,4-dihydrofuran in the presence of triethylamine. The reaction takes place at room temperature, and the resulting product is purified using column chromatography. The yield of the compound is typically around 60%.
Scientific Research Applications
5-(2-chlorophenyl)-N-[(3R,4R)-4-methoxyoxan-3-yl]furan-2-carboxamide has several potential applications in scientific research. It has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, it has been studied for its potential as an analgesic and as a treatment for addiction.
properties
IUPAC Name |
5-(2-chlorophenyl)-N-[(3R,4R)-4-methoxyoxan-3-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO4/c1-21-15-8-9-22-10-13(15)19-17(20)16-7-6-14(23-16)11-4-2-3-5-12(11)18/h2-7,13,15H,8-10H2,1H3,(H,19,20)/t13-,15-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOCLQUQDVVVSGK-UKRRQHHQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCOCC1NC(=O)C2=CC=C(O2)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1CCOC[C@H]1NC(=O)C2=CC=C(O2)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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